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Compound of Interest |

Ethyl 4-hydroxy-2-
Compound Name:
methylpyrimidine-5-carboxylate

CAS No.: 67383-32-8

Cat. No.: B3021375

Get Quote

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and drug development professionals working with Ethyl 4-hydroxy-2-methylpyrimidine-5-
carboxylate. We will delve into its chemical identity, properties, synthesis, and critical role as a
versatile building block in modern pharmaceutical research, grounding all claims in verifiable
scientific literature.

Core Chemical Identity & Tautomerism

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a heterocyclic compound featuring a
pyrimidine core. A critical aspect of its structure is the keto-enol tautomerism. The "4-hydroxy"
nomenclature represents the enol form, while the IUPAC name reflects the more stable keto
form. This dynamic equilibrium is crucial in its reactivity and interactions.

The formal IUPAC name for this compound is ethyl 2-methyl-6-oxo-1H-pyrimidine-5-
carboxylate[1]. This name accurately describes the keto tautomer, which is often the
predominant form. However, it is widely recognized and cataloged by its enol-form name in
commercial and research databases.
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Table 1: Chemical Identifiers and Properties

Identifier Value Source(s)

ethyl 2-methyl-6-oxo-1H-
IUPAC Name o [1]
pyrimidine-5-carboxylate

Ethyl 4-hydroxy-2-
Common Name o [1][2]
methylpyrimidine-5-carboxylate

CAS Number 53135-24-3, 67383-32-8 [1]I3]
Molecular Formula CsH10N203 [1][3]
Molecular Weight 182.18 g/mol [11[3]
Appearance Solid [2]
Melting Point 191-194°C [2]

Synonyms: This compound is known by several other names, which is important to recognize
when conducting literature and database searches. These include:

¢ 4-HYDROXY-2-METHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER][2][4]
o Ethyl 2-Methyl-6-ox0-1,6-dihydropyrimidine-5-carboxylate[2]
e AURORA KA-6913[2]

Synthesis and Mechanistic Considerations

The synthesis of substituted pyrimidines is a cornerstone of heterocyclic chemistry, often
involving the condensation of a (3-ketoester equivalent with an amidine.[5] This general strategy
provides a reliable pathway to the pyrimidine core.

A common and effective method for synthesizing the title compound involves the reaction of
ethyl 2-formyl-3-oxobutanoate (a -dicarbonyl compound) with acetamidine.

Causality in Synthesis:
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+ Base Catalyst: The reaction is typically mediated by a base, such as sodium ethoxide. The
base serves to deprotonate the starting materials, facilitating the nucleophilic attack and
subsequent cyclization.

+ Condensation: The core of the reaction is a condensation process. The acetamidine provides
the N-C-N fragment that forms one side of the pyrimidine ring, while the dicarbonyl

compound provides the remaining atoms.

o Dehydration: The final step of the cyclization involves the elimination of water to form the

stable aromatic pyrimidine ring.

Below is a generalized workflow for this synthetic approach.

Ethyl 2-formyl-3-oxobutanoate Base Catalyst
+ Acetamidine (e.g., NaOEt in Ethanol)

Catalyst

Condensation Reaction
(Nucleophilic Addition-Elimination)

ntermediate Formation

Cyclization & Dehydration

Product Formation

Ethyl 4-hydroxy-2-methyl-
pyrimidine-5-carboxylate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of the target pyrimidine.
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Applications in Drug Discovery and Medicinal
Chemistry

Pyrimidine derivatives are foundational scaffolds in medicinal chemistry, appearing in
numerous approved drugs and clinical candidates.[6] Their prevalence is due to their ability to
mimic biological purines, engage in hydrogen bonding as both donors and acceptors, and
serve as a rigid core for orienting pharmacophoric groups.

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a valuable intermediate because its
functional groups—the ester and the hydroxyl/keto group—allow for diverse chemical
modifications. This versatility makes it a key starting material for more complex molecules,
including kinase inhibitors and other targeted therapies.

For instance, pyrimidine cores are central to the structure of STAT6 (Signal Transducer and
Activator of Transcription 6) inhibitors, which are investigated as potential treatments for allergic
and inflammatory diseases like asthma.[7] A study by Nagashima et al. described the synthesis
of a series of 2-{[2-(4-hydroxyphenyl)ethyllJamino}pyrimidine-5-carboxamide derivatives as
potent STATG6 inhibitors.[7] While not a direct synthesis from the title compound, this research
highlights the therapeutic importance of the substituted pyrimidine scaffold.

The diagram below illustrates the logical progression from a simple pyrimidine building block to
a complex, biologically active inhibitor.

Pyrimidine Intermediate
(e.g., Ethyl 4-hydroxy-2-
methylpyrimidine-5-carboxylate)

Functional Group
Modification
(e.g., Amidation, Substitution)

Introduction of Step 3 Final Bioactive Compound
Pharmacophoric Groups (e.g., STAT6 Inhibitor)

Click to download full resolution via product page

Caption: Role of a pyrimidine intermediate in drug discovery workflow.

Experimental Protocol: Representative Synthesis
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The following protocol is a representative procedure for the synthesis of a related
dihydropyrimidine structure, known as the Biginelli reaction, which shares mechanistic
principles with the synthesis of the title compound.[8]

Objective: To synthesize a functionalized pyrimidine derivative via a one-pot, three-component
reaction.

Materials:

Ethyl acetoacetate (1 equivalent)

A substituted benzaldehyde (1 equivalent)

Urea or Thiourea (1.5 equivalents)

Ethanol (as solvent)

Catalytic amount of a strong acid (e.g., HCI)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the
aldehyde (1 eq.), ethyl acetoacetate (1 eq.), and urea (1.5 eq.) in ethanol.

o Catalysis: Add a few drops of concentrated hydrochloric acid to the mixture to catalyze the
reaction.

o Scientific Rationale: The acid protonates the carbonyl oxygen of the aldehyde, making it
more electrophilic and susceptible to nucleophilic attack by urea.

o Reflux: Heat the reaction mixture to reflux. The reaction time can vary from 2 to 12 hours,
depending on the specific substrates. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Self-Validation: The disappearance of starting materials and the appearance of a new,
more polar spot on the TLC plate indicates product formation.
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« |solation: After the reaction is complete (as determined by TLC), cool the mixture to room
temperature and then place it in an ice bath to facilitate precipitation of the product.

« Purification: Collect the solid product by vacuum filtration. Wash the crude product with cold
ethanol to remove unreacted starting materials.

» Recrystallization: For higher purity, recrystallize the solid product from a suitable solvent,
such as ethanol or an ethanol/water mixture.

o Characterization: Dry the purified product and characterize it using standard analytical
techniques (*H NMR, 3C NMR, Mass Spectrometry, and Melting Point) to confirm its identity
and purity.

Safety and Handling

According to GHS classifications, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is
considered a warning-level hazard.[1]

e Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause
respiratory irritation (H335).[1]

e Precautions: Standard laboratory personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn.[2] Handle in a well-ventilated area or a
chemical fume hood.[2] Avoid breathing dust.[2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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